Cas no 56961-21-8 (4,5,6-trichlorobenzene-1,2,3-triol)

4,5,6-trichlorobenzene-1,2,3-triol structure
56961-21-8 structure
Product Name:4,5,6-trichlorobenzene-1,2,3-triol
CAS No:56961-21-8
MF:C6H3Cl3O3
MW:229.445219278336
CID:1600740
PubChem ID:42060
Update Time:2025-04-21

4,5,6-trichlorobenzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

    • 4,5,6-trichlorobenzene-1,2,3-triol
    • DTXSID10205524
    • TRICHLORO-1,2,3-TRIHYDROXYBENZENE
    • trichlorodi-hydroxy-phenol
    • Trichloropyrogallol
    • DB-305232
    • 1,2,3-Benzenetriol, 4,5,6-trichloro-
    • 56961-21-8
    • Pyrogallol, trichloro-
    • SCHEMBL21409526
    • 4-06-00-07334 (Beilstein Handbook Reference)
    • BRN 3277904
    • Inchi: 1S/C6H3Cl3O3/c7-1-2(8)4(10)6(12)5(11)3(1)9/h10-12H
    • InChI Key: CJQALGPVJPPULG-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C(=C(C=1O)O)O)Cl)Cl

Computed Properties

  • Exact Mass: 227.91489
  • Monoisotopic Mass: 227.914777
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 60.7

Experimental Properties

  • Density: 1.902
  • Boiling Point: 340°C at 760 mmHg
  • Flash Point: 159.4°C
  • Refractive Index: 1.699
  • PSA: 60.69
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